Cas no 6401-17-8 (1,2-Propanedione, 1-(3-nitrophenyl)-)

1,2-Propanedione, 1-(3-nitrophenyl)- structure
6401-17-8 structure
Product Name:1,2-Propanedione, 1-(3-nitrophenyl)-
CAS No:6401-17-8
MF:C9H7NO4
MW:193.156182527542
CID:425153
PubChem ID:13585601
Update Time:2025-04-19

1,2-Propanedione, 1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanedione, 1-(3-nitrophenyl)-
    • 1-(3-nitrophenyl)propane-1,2-dione
    • DTXSID10544400
    • 6401-17-8
    • AKOS017514500
    • Inchi: 1S/C9H7NO4/c1-6(11)9(12)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3
    • InChI Key: AYPJXGCCAPBHLU-UHFFFAOYSA-N
    • SMILES: O=C(C(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • PSA: 77.28
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.